(4aS*,8aS*)-2-(cyclopentylcarbonyl)-7-[(1-methyl-1H-pyrazol-3-yl)carbonyl]octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: [(4aS,8aS)-4a-hydroxy-7-(1-methylpyrazole-3-carbonyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-2-yl]-cyclopentylmethanone
• InChI: InChI=1S/C19H28N4O3/c1-21-9-6-16(20-21)18(25)23-11-8-19(26)7-10-22(12-15(19)13-23)17(24)14-4-2-3-5-14/h6,9,14-15,26H,2-5,7-8,10-13H2,1H3/t15-,19-/m0/s1
• InChI Key: REGFYPWQBRXQBL-KXBFYZLASA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N2CCC3(CCN(CC3C2)C(=O)C4CCCC4)O
• Isomeric SMILES: CN1C=CC(=N1)C(=O)N2CC[C@]3(CCN(C[C@H]3C2)C(=O)C4CCCC4)O
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

This compound is a part of the naphthyridine derivatives, a class known for diverse biological activities stemming from their unique molecular structure. Naphthyridines and related compounds have been synthesized and studied for their potential in various applications due to the pharmacophore's adaptability and the structural diversity it can encompass.

Synthesis Analysis

The synthesis of naphthyridine derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and Grignard reactions. For instance, the synthesis of similar naphthyridine compounds involves the formation through Grignard reaction, condensation reaction, and cyclization reactions, showcasing the complexity and the synthetic versatility of this class of compounds (Bucha et al., 2014).

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives is characterized by a bicyclic system comprising a pyridine ring fused to a naphthalene moiety. This structural framework is adaptable to various substitutions, which can significantly alter the compound's physical, chemical, and biological properties.

Chemical Reactions and Properties

Naphthyridine derivatives undergo a range of chemical reactions, tailored by substituent groups attached to the core structure. These reactions can include nucleophilic substitution, electrophilic addition, and cycloaddition reactions, highlighting the compounds' reactive versatility. The specific compound’s cyclopentylcarbonyl and pyrazolylcarbonyl groups suggest potential reactivity in nucleophilic substitution reactions or participation in further cycloaddition reactions.

Physical Properties Analysis

The physical properties of naphthyridine derivatives, such as solubility, melting point, and crystallinity, depend on the specific substituents and overall molecular structure. For example, compounds within this class are generally soluble in polar organic solvents like DMSO, indicative of their potential for diverse solubility profiles based on substitution patterns (Bucha et al., 2014).